Cas no 922553-60-4 (N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-methoxy-3-methylbenzene-1-sulfonamide)

• Product Name: N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-methoxy-3-methylbenzene-1-sulfonamide
• CAS No: 922553-60-4
• MF: C₁₉H₂₂N₂O₅S
• MW: 390.453383922577
• CID: 5871840
• Update Time: 2025-07-28

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-methoxy-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-4-methoxy-3-methylbenzenesulfonamide
• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-methoxy-3-methylbenzene-1-sulfonamide

• Inchi： 1S/C19H22N2O5S/c1-4-21-9-10-26-18-7-5-14(12-16(18)19(21)22)20-27(23,24)15-6-8-17(25-3)13(2)11-15/h5-8,11-12,20H,4,9-10H2,1-3H3
• InChI Key： XVBVZNNRIADBMB-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OCCN(CC)C(=O)C3=C2)(=O)=O)=CC=C(OC)C(C)=C1

Additional information on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-methoxy-3-methylbenzene-1-sulfonamide

Professional Introduction to N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-methoxy-3-methylbenzene-1-sulfonamide (CAS No. 922553-60-4)

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-methoxy-3-methylbenzene-1-sulfonamide, identified by its CAS number 922553-60-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a novel scaffold that has garnered attention due to its structural complexity and potential biological activities. The introduction will delve into the chemical properties, synthetic pathways, and the most recent research findings associated with this compound.

The molecular structure of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-methoxy-3-methylbenzene-1-sulfonamide incorporates a benzoxazepine core, which is a heterocyclic compound known for its diverse pharmacological applications. The benzoxazepine ring system is characterized by its ability to interact with various biological targets, making it a valuable moiety in drug design. Specifically, the 4-methoxy-3-methylbenzene-1-sulfonamide moiety introduces functional groups that can modulate the compound's solubility, bioavailability, and interactions with biological receptors.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from benzoxazepine derivatives. These compounds have shown promise in various preclinical studies as potential treatments for neurological disorders, inflammatory conditions, and even certain types of cancer. The unique structural features of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-methoxy-3-methylbenzene-1-sulfonamide, particularly the presence of the sulfonamide group and the substituted benzene ring, make it an intriguing candidate for further investigation.

The synthesis of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-y)-l)-